Cas no 87532-16-9 (2-Oxepanone, 3-(acetyloxy)-)

• Product Name: 2-Oxepanone, 3-(acetyloxy)-
• CAS No: 87532-16-9
• MF: C₈H₁₂O₄
• MW: 172.178483009338
• CID: 655323
• PubChem ID: 13122649
• Update Time: 2025-04-19

2-Oxepanone, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxepanone, 3-(acetyloxy)-
• (2-oxooxepan-3-yl) acetate
• 2-Oxooxepan-3-yl acetate
• DTXSID80519605
• 87532-16-9

• Inchi： 1S/C8H12O4/c1-6(9)12-7-4-2-3-5-11-8(7)10/h7H,2-5H2,1H3
• InChI Key： AEZODCIQWTVYID-UHFFFAOYSA-N
• SMILES： O1C(C(CCCC1)OC(C)=O)=O

Computed Properties

• Exact Mass: 172.07355886g/mol
• Monoisotopic Mass: 172.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.6Ų